3-[(4-methoxybenzoyl)amino]-N-propylbenzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide
• InChI: InChI=1S/C18H20N2O3/c1-3-11-19-17(21)14-5-4-6-15(12-14)20-18(22)13-7-9-16(23-2)10-8-13/h4-10,12H,3,11H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key: QPQFGTIDLOAIDZ-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=C(C=C2)OC

Description

3-[(4-methoxybenzoyl)amino]-N-propylbenzamide, also known as MPBA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPBA belongs to the class of benzamides, which are known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide involves its interaction with specific molecular targets in cells. 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has been shown to bind to the ATP-binding site of the protein kinases, which are involved in regulating cell growth and proliferation. By inhibiting the activity of these kinases, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can induce cell cycle arrest and apoptosis in cancer cells. In addition, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can also inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has been shown to exhibit a wide range of biochemical and physiological effects in cells. In cancer cells, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can induce cell cycle arrest and apoptosis by regulating the activity of protein kinases. In addition, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can also inhibit the expression of anti-apoptotic proteins such as Bcl-2 and increase the expression of pro-apoptotic proteins such as Bax. Moreover, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can also inhibit the migration and invasion of cancer cells by regulating the expression of matrix metalloproteinases (MMPs). In inflammation, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide can inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α) by inhibiting the activity of COX-2 and iNOS enzymes.

Advantages and Limitations for Lab Experiments

3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has several advantages and limitations for lab experiments. One of the advantages is its high potency and selectivity towards specific molecular targets, which allows for precise modulation of cellular processes. Moreover, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has a low toxicity profile, making it a safe compound for lab experiments. However, one of the limitations of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide is its poor solubility in water, which can affect its bioavailability and limit its use in some experimental settings.

Future Directions

There are several future directions for the research on 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide. One of the areas of interest is the development of more potent and selective derivatives of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide for use in cancer therapy. Moreover, the potential use of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide in combination with other chemotherapeutic agents is also an area of active research. In addition, the investigation of the molecular mechanisms underlying the anti-inflammatory and neuroprotective effects of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide is also an important area for future research. Finally, the development of novel drug delivery systems for 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide to enhance its bioavailability and efficacy is also an area of interest.

Synthesis Methods

The synthesis of 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide involves the reaction of 4-methoxybenzoic acid with propylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with benzoyl chloride to yield the final product, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide.

Scientific Research Applications

3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has been extensively studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, 3-[(4-methoxybenzoyl)amino]-N-propylbenzamide has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease due to its ability to inhibit the aggregation of amyloid-beta and alpha-synuclein proteins.